Cas no 2034360-40-0 ((3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone)

• Product name: (3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone
• CAS No: 2034360-40-0
• MF: C₁₂H₁₃FN₆O₂
• MW: 292.269024610519
• CID: 6472959
• PubChem ID: 121017639

(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [3-(5-fluoropyrimidin-2-yl)oxypyrrolidin-1-yl]-(1-methyltriazol-4-yl)methanone
• (3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone
• 5-fluoro-2-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine
• 2034360-40-0
• AKOS026690653
• F6478-1418

• Inchi： 1S/C12H13FN6O2/c1-18-7-10(16-17-18)11(20)19-3-2-9(6-19)21-12-14-4-8(13)5-15-12/h4-5,7,9H,2-3,6H2,1H3
• InChI Key： KHBQTMSNVVXXJX-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1)OC1CN(C(C2=CN(C)N=N2)=O)CC1

Computed Properties

• Exact Mass: 292.10840184g/mol
• Monoisotopic Mass: 292.10840184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86Ų
• XLogP3: 0.1

Additional information on (3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone

(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone: A Comprehensive Overview

The compound with CAS No. 2034360-40-0, known as (3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule incorporates a 5-fluoropyrimidine moiety, a pyrrolidine ring system, and a 1-methyltriazole group, all of which contribute to its distinctive chemical profile.

Recent studies have highlighted the importance of 5-fluoropyrimidine derivatives in drug discovery, particularly in the development of antiviral and anticancer agents. The pyrrolidine ring system within this compound adds structural rigidity and enhances its ability to interact with biological targets. Furthermore, the presence of a triazole group is known to improve pharmacokinetic properties such as bioavailability and stability, making this compound a strong candidate for therapeutic applications.

One of the most notable aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Research has shown that (3-((5-fluoropyrimidin-2-yloxy)pyrrolidinyl)(methyltriazolyl)methanone) exhibits potent inhibitory activity against several key kinases, making it a promising lead compound for drug development.

In addition to its enzymatic activity, this compound has demonstrated excellent selectivity for specific biological targets. This selectivity is crucial in reducing off-target effects and minimizing potential side effects. Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and its target proteins at an atomic level, providing deeper insights into its mechanism of action.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The incorporation of the 5-fluoropyrimidine moiety requires precise control over reaction conditions to ensure optimal yields and purity. Similarly, the construction of the pyrrolidine ring system involves cyclization reactions that are sensitive to steric and electronic factors.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed the molecular structure and provided valuable information about its conformational flexibility and stability under different conditions.

Looking ahead, the future of (3-(5-fluoropyrimidinoxy)pyrrolidinyl)(methyltriazolyl)methanone lies in its potential to be developed into a clinically relevant drug. Ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models of disease. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through the drug development pipeline.

In conclusion, CAS No. 2034360-40-, or (3-(5-fluoropyrimidinoxy)pyrrolidinyl)(methyltriazolyl)methanone, represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity, positions it as a leading candidate for the development of novel therapeutic agents. As research continues to unfold, this compound has the potential to make a meaningful impact on human health.